Cas no 203923-89-1 (Karenitecin)

Karenitecin is a synthetic, lipophilic camptothecin analog designed to inhibit topoisomerase I, an enzyme critical for DNA replication and transcription. Its chemical structure enhances stability and bioavailability compared to natural camptothecins, reducing susceptibility to inactivation by serum proteins. The compound exhibits potent antitumor activity by stabilizing the topoisomerase I-DNA cleavable complex, leading to DNA strand breaks and apoptosis in cancer cells. Karenitecin's lipophilicity facilitates improved tissue penetration, including crossing the blood-brain barrier, making it a candidate for treating central nervous system malignancies. Preclinical studies highlight its efficacy against various solid tumors, with reduced toxicity profiles relative to earlier camptothecin derivatives. Its mechanism and pharmacokinetic properties position it as a promising chemotherapeutic agent in oncology research.
Karenitecin structure
Karenitecin structure
Product Name:Karenitecin
CAS No:203923-89-1
MF:C25H28N2O4Si
MW:448.586327552795
CID:66678
PubChem ID:148202
Update Time:2025-07-02

Karenitecin Chemical and Physical Properties

Names and Identifiers

    • Karenitecin
    • (4S)-4-Ethyl-4-hydroxy-11-(2-trimethylsilyl)ethyl)-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
    • BNP 1350
    • Cositecan
    • UNII-24R60NVC41
    • BNP1350
    • NCI60_038797
    • NSC710270
    • Karentecin
    • BNP-1350
    • NS00073515
    • Cositecan [USAN:INN]
    • CS-0003573
    • (S)-4-ethyl-4-hydroxy-11-(2-(trimethylsilyl)ethyl)-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione.
    • COSITECAN [INN]
    • COSITECAN [MI]
    • CHEMBL1997373
    • 1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE, 4-ETHYL-4-HYDROXY- 11-(2- (TRIMETHYLSILYL)ETHYL)-, (4S)-
    • CHEBI:177492
    • D09327
    • NSC-710270
    • DTXSID90174340
    • Cositecan (USAN)
    • 24R60NVC41
    • Cositecan [USAN]
    • 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-11-[2-(trimethylsilyl)ethyl]-, (4S)-
    • (19S)-19-ethyl-19-hydroxy-10-(2-trimethylsilylethyl)-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
    • HY-14812
    • SCHEMBL2315201
    • POADTFBBIXOWFJ-VWLOTQADSA-N
    • 7-Trimethylsilylethylcamptothecin
    • 203923-89-1
    • Karenitecin (Cositecan)
    • DB 172
    • Cositecan;BNP 1350
    • 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-11-(2-trimethylsilyl)ethyl)-, (4S)-
    • MS-28131
    • Karenitecin (TN)
    • (4S)-4-Ethyl-4-hydroxy-11-(2-(trimethylsilyl)ethyl)-1,12-dihydro-14H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H)-dione
    • COSITECAN [WHO-DD]
    • AKOS040741401
    • DB05806
    • (4S)-4-ETHYL-4-HYDROXY-11-(2-(TRIMETHYLSILYL)ETHYL)-1,12-DIHYDRO-14H- PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H)-DIONE
    • Q27095699
    • cositecanum
    • (19S)-19-ethyl-19-hydroxy-10-[2-(trimethylsilyl)ethyl]-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.0?,?.01?,2?]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
    • 1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE, 4-ETHYL-4-HYDROXY-11-(2-(TRIMETHYLSILYL)ETHYL)-, (4S)-
    • DTXCID2096831
    • G13583
    • (19S)-19-ethyl-19-hydroxy-10-(2-(trimethylsilyl)ethyl)-17-oxa-3,13-diazapentacyclo(11.8.0.02,11.0?,?.01?,2?)henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
    • Inchi: 1S/C25H28N2O4Si/c1-5-25(30)19-12-21-22-17(13-27(21)23(28)18(19)14-31-24(25)29)15(10-11-32(2,3)4)16-8-6-7-9-20(16)26-22/h6-9,12,30H,5,10-11,13-14H2,1-4H3/t25-/m0/s1
    • InChI Key: POADTFBBIXOWFJ-VWLOTQADSA-N
    • SMILES: [Si](C)(C)(C)CCC1C2C=CC=CC=2N=C2C3=CC4=C(COC([C@@]4(CC)O)=O)C(N3CC=12)=O

Computed Properties

  • Exact Mass: 448.18200
  • Monoisotopic Mass: 448.182
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 891
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.7A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 727.2°Cat760mmHg
  • Flash Point: 393.6°C
  • Refractive Index: 1.644
  • PSA: 81.42000
  • LogP: 3.96030

Karenitecin Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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